molecular formula C13H10F3NO B8817669 [6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol

[6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol

Cat. No. B8817669
M. Wt: 253.22 g/mol
InChI Key: BQRCACRPDMNSBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality [6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol

Molecular Formula

C13H10F3NO

Molecular Weight

253.22 g/mol

IUPAC Name

[6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]methanol

InChI

InChI=1S/C13H10F3NO/c14-13(15,16)11-4-2-1-3-10(11)12-6-5-9(8-18)7-17-12/h1-7,18H,8H2

InChI Key

BQRCACRPDMNSBI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NC=C(C=C2)CO)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(2-Trifluoromethylphenyl)-5-carboxypyridine (220 mg, 1.23 mmol) in tetrahydrofuran (10 mL) at 0° C. was added 1.0M lithium aluminum hydride in tetrahydrofuran (1.23 mL, 1.23 mmol) over 10 minutes. The reaction was allowed to stir at ambient temperature for 16 hours, cooled to 0° C., and quenched by dropwise addition of water (0.05 mL), 2.5N aq. NaOH (0.05 mL), and water (0.15 mL). Sodium sulfate was added, the reaction filtered through a pad of Celite and the filtrate evaporated in vacuo. The residue was chromatographed (silica gel, CH2Cl2 then EtOAc) to afford the title compound.
Quantity
220 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.23 mL
Type
solvent
Reaction Step One

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